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Compound of Interest

Compound Name: R121919 hydrochloride

Cat. No.: B1678691

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of R121919 hydrochloride, a high-affinity corticotropin-releasing factor receptor 1
(CRF1) antagonist. Adherence to these procedures is critical for operational safety and
integrity.

Chemical and Physical Properties

A clear understanding of the substance's properties is the foundation of safe handling.

Property Value

3-[6-(Dimethylamino)-4-methyl-3-pyridinyl]-2,5-
IUPAC Name dimethyl-N,N-dipropylpyrazolo[1,5-a]pyrimidin-7-
amine hydrochloride[1]

Molecular Formula C22H32N6.HCI[1]
Molecular Weight 416.99 g/mol [1]
CAS Number 195055-66-4[1]
Purity >98% (HPLC)
Storage Store at +4°C
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Hazard Identification and Personal Protective
Equipment (PPE)

While R121919 hydrochloride does not meet the classification criteria for hazardous
substances under EC Directives 67/548/EEC, 1999/45/EC, or 1272/2008, and is not
considered a hazardous substance or mixture, standard laboratory precautions are essential to
minimize exposure.[1][2]

PPE Category Recommended Equipment

Eye Protection Safety glasses with side-shields or goggles.

) Compatible chemical-resistant gloves (e.g.,
Hand Protection .
nitrile).

Body Protection Laboratory coat.

Not required under normal conditions of use. If
Respiratory Protection dust is generated, use a NIOSH-approved

respirator.

Operational and Handling Protocols

Proper handling procedures are critical to prevent contamination and ensure experimental
accuracy.

General Handling:

Work in a well-ventilated area.[2]

Avoid inhalation of dust and formation of aerosols.[2]

Prevent contact with skin and eyes.[2]

Wash hands thoroughly after handling.

Preparation of Stock Solutions:
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e The following is a general guide; always refer to your specific experimental protocol.
e For a 10 mM stock solution: Add 2.398 mL of solvent to 1 mg of R121919 hydrochloride.

» Solubility may vary. Sonication may be required to fully dissolve the compound. For some
biological applications, solvents such as aqueous 70% (v/v) polyethylene glycol 400 have
been used.

Emergency and Disposal Procedures
Preparedness for unexpected events is a key component of laboratory safety.
First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing
has stopped, give artificial respiration. Seek medical attention.[1]

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes. Remove contaminated clothing and wash it before reuse.[1]

» In Case of Eye Contact: Promptly flush eyes with large amounts of water for at least 15
minutes, lifting the upper and lower eyelids. Seek medical attention.[2]

 If Swallowed: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[2]

Spill Response Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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